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For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Nitrophenol (CAS 88-75-5), also known as ortho-nitrophenol, is a versatile organic compound
that serves as a critical building block in numerous chemical syntheses.[1] Characterized by a
phenol group with a nitro substituent at the ortho position, its unique chemical architecture
imparts a range of useful properties and reactivities.[2][3] This guide provides a comprehensive
overview of 2-nitrophenol, from its fundamental physicochemical properties to its applications in
research and development, and concludes with a thorough assessment of its associated
hazards and safety protocols.

Physicochemical Properties

2-Nitrophenol is a light yellow crystalline solid with a distinct aromatic odor.[3][4] Its physical
and chemical properties are summarized in the table below.
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Property Value Source(s)
Molecular Formula CeHsNOs3 [5]
Molecular Weight 139.11 g/mol [31[5]
Melting Point 43-47 °C [11[6]
Boiling Point 214-216 °C [41[6]
Density 1.495 g/cm3 at 20 °C [4117]
Solubility in Water Approx. 2 g/L at 25 °C [2][4]
Vapor Pressure 1 mmHg at 49.3 °C [4]
pKa 7.23 [3]
log Pow (Octanol-Water

Partition Coefficient) Lrr-18 BIL7]
Flash Point 100.5 °C (closed cup) [51[7]
Autoignition Temperature 485 - 550 °C [718]

Due to its relatively low melting point, 2-nitrophenol may exist as a solid, liquid, a solidified melt,
or a supercooled melt under various conditions.[9] It is sparingly soluble in water but
demonstrates good solubility in organic solvents.[4][10]

Synthesis and Reactivity
Industrial Production

The primary industrial synthesis of 2-nitrophenol involves the hydrolysis of 2-
chloronitrobenzene. This process is typically carried out by heating 2-chloronitrobenzene with
an aqueous sodium hydroxide solution under pressure at elevated temperatures (e.g., 170 °C).
[11] Subsequent acidification of the resulting solution yields 2-nitrophenol.[11]

Chemical Reactivity

The reactivity of 2-nitrophenol is governed by the interplay between the hydroxyl (-OH) and
nitro (-NO2) functional groups on the aromatic ring. The nitro group enhances the acidity of the
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phenolic proton and activates the ring towards nucleophilic substitution, while the hydroxyl
group can participate in a variety of reactions.

It is stable under normal conditions but is incompatible with strong bases, strong oxidizing
agents, strong acids, and lead.[2][11][12] In its molten form, it can react violently with strong
alkalis like potassium hydroxide.[2][13] Furthermore, its reaction product with chlorosulfuric acid
can decompose violently at room temperature.[2][13]

Applications in Research and Synthesis

2-Nitrophenol is a valuable precursor and intermediate in a wide range of synthetic
applications, particularly in the pharmaceutical and dye industries.[1][14][15]

Key Applications:

e Dye and Pigment Synthesis: It is a fundamental intermediate in the production of various
dyes and paint colorings.[4][14][15]

o Pharmaceutical Synthesis: 2-Nitrophenol is a starting material for more complex molecules,
including active pharmaceutical ingredients.[1][14][16] For instance, it is a precursor in the
synthesis of a 1,4-benzoxazine derivative used in the total synthesis of the antimicrobial
agent levofloxacin.[17]

o Agrochemicals: It is utilized in the manufacturing of fungicides and pesticides.[4][14][18]

e Rubber Chemicals: The compound plays a role in the synthesis of chemicals that enhance
the properties of rubber products.[4][14]

e Analytical Chemistry: In a 2% alcohol solution, 2-nitrophenol functions as a pH indicator,
changing from colorless at pH 5.0 to yellow at pH 7.0.[1][2] It is also used as a reagent in
tests for glucose.[1]

e Corrosion Inhibition: It can act as a corrosion inhibitor for aluminum-copper alloys.[2][10]

o Advanced Materials: It is employed in the preparation of heterodiazocines, which are
potential photochromic compounds with applications in photopharmacology and functional
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materials.[17] It can also be used as a precursor in synthesizing chemosensors for detecting
ions like Hg?+.[17]

Analytical Methodologies

The detection and quantification of 2-nitrophenol in various matrices are crucial for both quality
control and environmental monitoring. Standard analytical methods include:

¢ Gas Chromatography (GC): Coupled with a flame ionization detector (FID) or an electron
capture detector (ECD), GC is a common method for analyzing 2-nitrophenol in water
samples, with detection limits in the sub-microgram per liter range.[3]

o Gas Chromatography-Mass Spectrometry (GC/MS): This technique provides high sensitivity
and specificity for the analysis of 2-nitrophenol in solid waste, soils, and groundwater.[3]

A typical workflow for the analysis of 2-nitrophenol in environmental samples is illustrated
below.
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Caption: Generalized workflow for 2-nitrophenol analysis.

Hazard Assessment and Safety Protocols

A thorough understanding of the hazards associated with 2-nitrophenol is paramount for its
safe handling in a laboratory or industrial setting.
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GHS Classification

2-Nitrophenol is classified under the Globally Harmonized System of Classification and
Labelling of Chemicals (GHS) with the following hazard statements:

H302: Harmful if swallowed.[7][19]

e H312: Harmful in contact with skin.[7]

e H315: Causes skin irritation.[19]

o H319: Causes serious eye irritation.[19]

e H332: Harmful if inhaled.[7]

e H410: Very toxic to aquatic life with long lasting effects.[7][20]

The corresponding pictograms are GHSO07 (Exclamation Mark) for acute toxicity and irritation,
and GHSO09 (Environment) for aquatic toxicity.[19][20]

Toxicological Profile

o Acute Toxicity: 2-Nitrophenol is harmful if swallowed, inhaled, or absorbed through the skin.
[7][12][21] Inhalation or ingestion can lead to symptoms such as headache, drowsiness,
nausea, and cyanosis (a blue discoloration of the skin and mucous membranes).[11]

» Skin and Eye Irritation: It is irritating to the skin and can cause serious eye irritation.[19][21]

» Methemoglobinemia: A dose-dependent increase in the formation of methemoglobin has
been observed in animal studies after oral exposure, which reduces the oxygen-carrying
capacity of the blood.[3]

» Chronic Toxicity: There is limited information available on the chronic toxicological effects of
2-nitrophenol.[3]

» Carcinogenicity and Mutagenicity: Available data does not meet the criteria for classification
as a carcinogen or mutagen.[21]
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Environmental Fate and Ecotoxicity

2-Nitrophenol is considered to have moderate acute and chronic toxicity to aquatic life.[14] It is
very toxic to aquatic organisms and can cause long-lasting effects in the aquatic environment.
[71[20]

The environmental fate of 2-nitrophenol is influenced by several factors. It has moderate to
very high mobility in soil.[3] Biodegradation is a significant degradation pathway, with
microorganisms such as Pseudomonas putida capable of breaking it down into less harmful
substances like nitrite and catechol.[2][4] In groundwater, it has a half-life of approximately
13.86 days.[4] Photolysis and biodegradation are also important fate processes in water.[22]

Recommended Safety and Handling Procedures

Adherence to strict safety protocols is essential when working with 2-nitrophenol.

Personal Protective Equipment (PPE)

o Eye Protection: Safety goggles with side protection are mandatory.[19]
+ Hand Protection: Wear suitable chemical-resistant gloves tested according to EN 374.[19]
o Skin and Body Protection: Wear protective clothing to prevent skin contact.[20]

» Respiratory Protection: Use a dust mask (e.g., N95) or work in a well-ventilated area.[20]

Handling and Storage

o Ventilation: Ensure good ventilation of the work station.[20]

o Handling: Avoid breathing dust, fumes, gas, mist, vapors, or spray.[20] Do not get in eyes, on
skin, or on clothing.[20] Do not eat, drink, or smoke when using this product.[20]

o Storage: Store in a cool, dry, and well-ventilated place away from heat and direct sunlight.
[15][20] Keep containers tightly closed.[20] Store in the dark.[2][11]

First Aid Measures
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 Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Call a
poison center or doctor if you feel unwell.[20]

o Skin Contact: Wash the affected area with plenty of water.[20] Remove contaminated
clothing and wash it before reuse.[20]

o Eye Contact: Rinse cautiously with water for several minutes.[20] Remove contact lenses if
present and easy to do. Continue rinsing.[20] If eye irritation persists, seek medical attention.
[20]

 Ingestion: Rinse mouth.[20] Call a poison center or doctor if you feel unwell.[20]

Spill and Disposal Procedures

» Spill Response: In case of a spill, remove all sources of ignition.[13] Dampen the solid spill
material with 60-70% ethanol and transfer it to a suitable container.[13] Use absorbent paper
dampened with ethanol to clean up any remaining material.[13]

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local regulations.[7][9]

The following diagram outlines the key hazard response actions.
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(Inhalation, Skin/Eye Contact, Ingestion)

ediate Response

Move to Fresh Air Wash with Plenty of Water Rinse with Water for Several Minutes Rinse Mouth

\ /
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Caption: Hazard response flowchart for 2-nitrophenol exposure.

© 2026 BenchChem. All rights reserved. 8/12 Tech Support


https://www.lobachemie.com/lab-chemical-msds/MSDS-2NITROPHENOL-CASNO-88-75-05000-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-2NITROPHENOL-CASNO-88-75-05000-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-2NITROPHENOL-CASNO-88-75-05000-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-2NITROPHENOL-CASNO-88-75-05000-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-2NITROPHENOL-CASNO-88-75-05000-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-2NITROPHENOL-CASNO-88-75-05000-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-2NITROPHENOL-CASNO-88-75-05000-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-2NITROPHENOL-CASNO-88-75-05000-EN.aspx
https://cameochemicals.noaa.gov/chemical/8902
https://cameochemicals.noaa.gov/chemical/8902
https://cameochemicals.noaa.gov/chemical/8902
https://www.echemi.com/sds/2-nitrophenol-pid_Rock25089.html
https://www.merckmillipore.com/IN/en/product/2-Nitrophenol,MDA_CHEM-806790
https://www.benchchem.com/product/b1664076/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-2-nitrophenol-cas-number-88-75-5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664076?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Conclusion

2-Nitrophenol is a compound of significant industrial and research importance. Its utility as a
chemical intermediate is well-established, particularly in the synthesis of dyes,
pharmaceuticals, and agrochemicals. However, its hazardous properties necessitate a
comprehensive understanding and strict adherence to safety protocols to mitigate risks to
human health and the environment. This guide provides the foundational knowledge for
researchers, scientists, and drug development professionals to work with 2-nitrophenol safely
and effectively.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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